Cas no 1351607-60-7 (tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate)

• Product Name: tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate
• CAS No: 1351607-60-7
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 6563960
• Update Time: 2025-11-01

tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate
• tert-butyl N-[2-[(4-methyl-2-oxo-1H-quinolin-7-yl)amino]-2-oxoethyl]carbamate

• Inchi： 1S/C17H21N3O4/c1-10-7-14(21)20-13-8-11(5-6-12(10)13)19-15(22)9-18-16(23)24-17(2,3)4/h5-8H,9H2,1-4H3,(H,18,23)(H,19,22)(H,20,21)
• InChI Key： RYOIJYCHVJVICN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(NC1=CC2=C(C=C1)C(C)=CC(=O)N2)=O

Additional information on tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate

tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate (CAS No. 1351607-60-7): A Comprehensive Overview

tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate (CAS No. 1351607-60-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a quinoline derivative, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a tert-butyl group, a quinoline ring, and an amido functional group, which collectively contribute to its biological activity and pharmacological properties.

The quinoline ring is a well-known scaffold in medicinal chemistry due to its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the tert-butyl group in the structure of tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate enhances its stability and lipophilicity, making it a promising candidate for drug development. The amido functional group further contributes to the compound's ability to form hydrogen bonds, which can be crucial for interactions with biological targets.

Recent studies have focused on the potential of tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis. The ability to modulate these kinases makes tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate a valuable tool in the development of targeted therapies for cancer and other diseases.

In addition to its enzymatic inhibition properties, tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses by interfering with viral protein synthesis or assembly. This antiviral activity is particularly relevant in the context of emerging viral threats and the need for broad-spectrum antiviral compounds.

The pharmacokinetic properties of tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. The compound's high lipophilicity and low molecular weight contribute to its good oral bioavailability and tissue penetration. These properties make it suitable for both oral and parenteral administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are promising and suggest that further clinical development is warranted.

Moreover, the synthetic accessibility of tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)carbamoylmethyl}carbamate has been optimized through various synthetic routes. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. This synthetic efficiency is crucial for large-scale production and commercialization of the compound.

In conclusion, tert-butyl N-{(4-methyl-2-oxo-1,2-dihydroquinolin-7-y l) carbamoylmethyl} carbamate (CAS No. 1351607 - 60 - 7) represents a promising candidate in the development of novel therapeutics due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and optimize its pharmacological properties, positioning it as a valuable asset in the pharmaceutical industry.